![molecular formula C8H11ClN2O B1523588 2-(Aminomethyl)benzamide hydrochloride CAS No. 1187927-15-6](/img/structure/B1523588.png)
2-(Aminomethyl)benzamide hydrochloride
Overview
Description
2-(Aminomethyl)benzamide hydrochloride is a chemical compound with the molecular formula C8H11ClN2O . It is a derivative of benzamide, which is the simplest amide derivative of benzoic acid . This compound has been used in the synthesis of N-(benzimidazol-2-ylmethyl)iminodiacetic acid .
Synthesis Analysis
The synthesis of benzamide compounds, including this compound, often starts from benzoic acid or its derivatives and amine derivatives . A palladium-catalyzed carbonylative aminohomologation reaction has been reported for the direct aminomethylation of aryl halides .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code1S/C8H10N2O.ClH/c9-5-6-3-1-2-4-7 (6)8 (10)11;/h1-4H,5,9H2, (H2,10,11);1H
. The molecular weight of this compound is 186.64 g/mol .
Scientific Research Applications
Antiarrhythmic Activity
Benzamides with trifluoroethoxy ring substituents and a heterocyclic amide side chain, such as flecainide acetate, have shown oral antiarrhythmic activity in mice. The potency of these compounds varies with the basicity of the amine nitrogen and the link between the heterocycle and amide nitrogen, highlighting their potential in clinical trials as antiarrhythmics (Banitt et al., 1977).
Histone Deacetylase Inhibition
New benzamide derivatives have been synthesized and evaluated for their histone deacetylase inhibitory activity, with active compounds exhibiting IC50 values in the range of 2-50 μM. These findings suggest their utility in exploring the structure-activity relationships for therapeutic applications (Suzuki et al., 1999).
Metalloligand Design for Magnets
Compounds derived from benzamide, such as 2-Hydroxy-N-{2-[2-hydroxyethyl)amino]ethyl}benzamide, have been used to coordinate copper ions for creating anionic metalloligands. These metalloligands, when combined with lanthanide salts, yield complexes with significant potential in designing single-molecule magnets and single-chain magnets, demonstrating the versatile applications of benzamide derivatives in materials science (Costes et al., 2010).
Corrosion Inhibition
Benzimidazole derivatives, closely related to benzamides, have been studied as corrosion inhibitors for mild steel in acidic media, showcasing the chemical utility of benzamide analogs in protecting industrial materials (Tang et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
Benzamides, a class of compounds to which 2-(aminomethyl)benzamide hydrochloride belongs, are known to interact with various biological targets .
Mode of Action
For instance, some benzamides can act as inhibitors, blocking the activity of certain enzymes or receptors .
Biochemical Pathways
Benzamides have been reported to influence a variety of biochemical pathways, depending on their specific targets .
Pharmacokinetics
The physical form of this compound is a white solid, which may influence its bioavailability .
Result of Action
Benzamides, in general, are known to exert various effects at the molecular and cellular levels, depending on their specific targets and mode of action .
Action Environment
Factors such as temperature, ph, and the presence of other substances can potentially influence the action of benzamides .
Biochemical Analysis
Biochemical Properties
Benzamides, a class of compounds to which 2-(Aminomethyl)benzamide hydrochloride belongs, are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions often involves the formation of hydrogen bonds and van der Waals forces .
Cellular Effects
Benzamides have been reported to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Benzamides are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
2-(aminomethyl)benzamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O.ClH/c9-5-6-3-1-2-4-7(6)8(10)11;/h1-4H,5,9H2,(H2,10,11);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMOLWQMCYOIZKS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN)C(=O)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1187927-15-6 | |
Record name | Benzamide, 2-(aminomethyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1187927-15-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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